Cas no 21464-49-3 (3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL
• CAS No: 21464-49-3
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD06227487
• CID: 5580866
• PubChem ID: 62389549
• Update Time: 2025-08-02

3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,6-dichloro-
• EN300-1968487
• 21464-49-3
• AKOS011676463

• MDL： MFCD06227487
• Inchi： 1S/C9H11Cl2NO/c10-6-2-1-3-7(11)9(6)8(12)4-5-13/h1-3,8,13H,4-5,12H2
• InChI Key： RWDWDNMIKIBVGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCO)N)Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 360.0±37.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Additional information on 3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL

3-AMINO-3-(2,6-DICHLOROPHENYL)PROPAN-1-OL (CAS No. 21464-49-3): An Overview of Its Properties, Applications, and Recent Research

3-Amino-3-(2,6-dichlorophenyl)propan-1-ol (CAS No. 21464-49-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group and a dichlorophenyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-amino-3-(2,6-dichlorophenyl)propan-1-ol is represented by the formula C₉H₁₀Cl₂NO. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which influence its reactivity and biological properties. This compound has been extensively studied for its potential as a building block in the synthesis of drugs targeting various diseases.

In recent years, 3-amino-3-(2,6-dichlorophenyl)propan-1-ol has gained attention due to its role in the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in the development of inhibitors for kinases, which are key targets in cancer therapy. The unique structural features of this compound make it an excellent candidate for modifying enzyme binding sites and enhancing drug efficacy.

Beyond its applications in cancer research, 3-amino-3-(2,6-dichlorophenyl)propan-1-ol has also shown promise in the treatment of neurological disorders. Studies have demonstrated its potential as a precursor for compounds that can modulate neurotransmitter systems. For example, derivatives of this compound have been investigated for their ability to enhance cognitive function and alleviate symptoms of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-amino-3-(2,6-dichlorophenyl)propan-1-ol typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and reduction steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and improving the scalability of production.

In addition to its synthetic utility, 3-amino-3-(2,6-dichlorophenyl)propan-1-ol has been studied for its pharmacological properties. Preclinical studies have shown that it exhibits low toxicity and good bioavailability, making it suitable for further development as a drug candidate. Its ability to cross the blood-brain barrier is particularly advantageous for applications in central nervous system disorders.

The latest research on 3-amino-3-(2,6-dichlorophenyl)propan-1-ol has focused on optimizing its pharmacokinetic properties to enhance therapeutic outcomes. Techniques such as prodrug design and nanoparticle delivery systems have been employed to improve drug delivery and reduce side effects. These advancements have opened new avenues for the clinical application of this compound.

In conclusion, 3-amino-3-(2,6-dichlorophenyl)propan-1-ol (CAS No. 21464-49-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.